1-[(1-cyclobutanecarbonylpiperidin-4-yl)methyl]-1H-1,3-benzodiazole; oxalic acid

• IUPAC Name: [4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-cyclobutylmethanone;oxalic acid
• InChI: InChI=1S/C18H23N3O.C2H2O4/c22-18(15-4-3-5-15)20-10-8-14(9-11-20)12-21-13-19-16-6-1-2-7-17(16)21;3-1(4)2(5)6/h1-2,6-7,13-15H,3-5,8-12H2;(H,3,4)(H,5,6)
• InChI Key: BVDBJDYYZYCSCC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)N2CCC(CC2)CN3C=NC4=CC=CC=C43.C(=O)(C(=O)O)O
• Molecular Formula: C20H25N3O5
• Molecular Weight: 387.4 g/mol

Description

1-[(1-Cyclobutanecarbonylpiperidin-4-yl)methyl]-1H-1,3-benzodiazole (CBP) is a heterocyclic compound that has been used in the synthesis of a variety of organic compounds. It has been used in the synthesis of pharmaceuticals, agrochemicals, dyes, and other industrial products. CBP is also used as an intermediate in the synthesis of oxalic acid, which is an important industrial chemical used in a variety of applications.

Mechanism of Action

1-[(1-cyclobutanecarbonylpiperidin-4-yl)methyl]-1H-1,3-benzodiazole; oxalic acid is a heterocyclic compound that is used as a building block in the synthesis of a variety of organic compounds. It acts as an electron-withdrawing group, which allows for the formation of a variety of different organic compounds. The reaction is catalyzed by a palladium complex, which facilitates the formation of the desired product.
Biochemical and Physiological Effects
1-[(1-cyclobutanecarbonylpiperidin-4-yl)methyl]-1H-1,3-benzodiazole; oxalic acid has not been studied for its biochemical or physiological effects. As it is used as a building block in the synthesis of a variety of organic compounds, it is unlikely to have any significant biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

1-[(1-cyclobutanecarbonylpiperidin-4-yl)methyl]-1H-1,3-benzodiazole; oxalic acid is a relatively inexpensive and easily available compound, making it an ideal building block for organic synthesis in the laboratory. It is also relatively easy to synthesize, with a typical yield of 40-50%. However, the reaction requires the use of a palladium complex, which can be expensive and difficult to obtain.

Future Directions

The most promising future directions for 1-[(1-cyclobutanecarbonylpiperidin-4-yl)methyl]-1H-1,3-benzodiazole; oxalic acid include its use as a building block for the synthesis of a variety of organic compounds. It could also be used as an intermediate in the synthesis of oxalic acid, which is an important industrial chemical used in a variety of applications. Additionally, further research could be done to explore its possible biochemical and physiological effects. Finally, more efficient and cost-effective methods of synthesizing 1-[(1-cyclobutanecarbonylpiperidin-4-yl)methyl]-1H-1,3-benzodiazole; oxalic acid could be developed.

Synthesis Methods

1-[(1-cyclobutanecarbonylpiperidin-4-yl)methyl]-1H-1,3-benzodiazole; oxalic acid is synthesized from 1-chloro-4-methyl-2-cyclobutanecarboxylic acid and 4-methylpiperidine hydrochloride in a reaction catalyzed by a palladium complex. The reaction is carried out in a solvent mixture of acetonitrile and water, and the product is isolated by column chromatography. The yield of the reaction is typically in the range of 40-50%.

Scientific Research Applications

1-[(1-cyclobutanecarbonylpiperidin-4-yl)methyl]-1H-1,3-benzodiazole; oxalic acid is used as a building block in the synthesis of a variety of organic compounds. It has been used in the synthesis of pharmaceuticals, agrochemicals, dyes, and other industrial products. It has also been used as an intermediate in the synthesis of oxalic acid, which is an important industrial chemical used in a variety of applications.